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Compound of Interest

Compound Name: Ammifurin

Cat. No.: B1664913

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammifurin, a natural product of significant interest in the pharmaceutical and research sectors,
is not a single molecular entity but a mixture of two primary furanocoumarin constituents:
Bergapten and Isopimpinellin. This technical guide provides an in-depth analysis of the
molecular structures, physical properties, and biological activities of these components.
Detailed experimental protocols for key assays and visualizations of signaling pathways are
included to support further research and drug development efforts.

Molecular Structure and Physical Properties

Bergapten and Isopimpinellin are structural isomers, both belonging to the psoralen class of
furanocoumarins. Their distinct substitution patterns, however, give rise to differences in their
physical and biological characteristics.

Bergapten (5-methoxypsoralen)

Bergapten is a linear furanocoumarin characterized by a methoxy group at the 5-position of the
psoralen core.

Chemical Structure:

Caption: Chemical structure of Bergapten.
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Isopimpinellin (4,9-dimethoxyfuro[3,2-gJchromen-7-one)

Isopimpinellin is also a linear furanocoumarin, distinguished by methoxy groups at both the 4

and 9 positions.

Chemical Structure:

Caption: Chemical structure of Isopimpinellin.

Physicochemical Data Summary

The quantitative physical and chemical properties of Bergapten and Isopimpinellin are

summarized in the table below for easy comparison.

Property

Bergapten

Isopimpinellin

Molecular Formula

C12Hs04[1]

C13H1005[2][3]

Molar Mass 216.19 g/mol [1] 246.22 g/mol [2][4]
Melting Point 188-191 °CI[5] 148-152 °C[4]
Boiling Point 373 °C (estimated)[5] 448-449 °C (estimated)

Solubility in Water

0.53 g/L[5]

Sparingly soluble

Solubility in Organic Solvents

Soluble in ethanol, methanol,

isopropanol[5]

More soluble in organic

solvents than in water[6]

Appearance

Grayish-white microcrystalline

powder or yellow fluffy solid

Light yellow, yellow or green

crystalline powder[4]

CAS Number

484-20-8[1]

482-27-9[2][3]

Biological Activity and Signaling Pathways

Both Bergapten and Isopimpinellin exhibit a range of biological activities, with their anticancer

properties being of particular interest to researchers.
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Bergapten: Anti-inflammatory and Antifibrotic Activity
via TGF-f Signaling

Bergapten has demonstrated significant anti-inflammatory and antifibrotic effects.[7] One of the
key mechanisms underlying these activities is the inhibition of the Transforming Growth Factor-
beta (TGF-P) signaling pathway.[7] TGF-3 plays a crucial role in cellular processes like
proliferation, differentiation, and extracellular matrix production. In pathological conditions such

as fibrosis, the TGF-3 pathway is often dysregulated. Bergapten has been shown to inhibit the
TGF-B1/Smad signaling cascade, a central axis of this pathway.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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